Cas no 1248948-02-8 (3-({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)piperidine)

• Product Name: 3-({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)piperidine
• CAS No: 1248948-02-8
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 5098599
• PubChem ID: 62690290
• Update Time: 2026-03-02

3-({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-{[1,2,4]Triazolo[4,3-a]pyridin-3-ylmethyl}piperidine
• 3-({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)piperidine

• Inchi： 1S/C12H16N4/c1-2-7-16-11(5-1)14-15-12(16)8-10-4-3-6-13-9-10/h1-2,5,7,10,13H,3-4,6,8-9H2
• InChI Key： SFVJAVLMNPHPFP-UHFFFAOYSA-N
• SMILES： C12=NN=C(CC3CCCNC3)N1C=CC=C2

Additional information on 3-({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)piperidine

Professional Introduction to Compound with CAS No. 1248948-02-8 and Product Name: 3-({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)piperidine

The compound with the CAS number 1248948-02-8 and the product name 3-({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)piperidine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate heterocyclic structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The core structure of this compound features a 1,2,4-triazole moiety fused with a pyridine ring, which is further substituted with a piperidine side chain. This unique arrangement of nitrogen-containing heterocycles imparts distinct pharmacological properties that make it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds as pharmacophores. The 1,2,4-triazole scaffold is particularly noteworthy due to its presence in numerous bioactive molecules, including antiviral, antibacterial, and anticancer agents. The integration of this scaffold with other heterocyclic systems, such as pyridine and piperidine, can lead to the discovery of compounds with enhanced binding affinity and improved metabolic stability. The specific substitution pattern in 3-({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)piperidine is designed to optimize interactions with biological targets while minimizing off-target effects.

The piperidine moiety is another key feature of this compound. Piperidine derivatives are widely recognized for their role as key components in many FDA-approved drugs due to their favorable pharmacokinetic properties. They often serve as bioisosteres that can improve solubility, reduce toxicity, and enhance receptor binding. The presence of the methyl group attached to the piperidine ring in this compound further modulates its physicochemical properties, potentially influencing both its solubility and bioavailability.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The combination of a 1,2,4-triazole, pyridine, and piperidine core offers a rich chemical space for structural diversity. Computational modeling and virtual screening have been instrumental in identifying promising candidates like this one. These methods allow researchers to predict binding affinities and pharmacokinetic profiles before conducting expensive wet-lab experiments. The structural features of 3-({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)piperidine suggest potential interactions with enzymes and receptors involved in various disease pathways.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The interplay between the triazole, pyridine, and piperidine moieties may facilitate interactions with neurotransmitter receptors or enzymes implicated in conditions such as Alzheimer's disease or Parkinson's disease. Preliminary computational studies have indicated that this compound could exhibit inhibitory activity against certain key enzymes associated with these disorders. While further experimental validation is required, these findings underscore the importance of exploring novel heterocyclic architectures.

The synthesis of complex molecules like 3-({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)piperidine presents unique challenges but also opportunities for innovation in synthetic chemistry. Advanced methodologies for constructing nitrogen-containing heterocycles have enabled the efficient preparation of such intricate structures. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly valuable in linking different heterocyclic units into a single framework. The synthesis strategy employed for this compound likely involves multi-step processes that require careful optimization to ensure high yields and purity.

Once synthesized, the next critical step is evaluating the biological activity of this compound. In vitro assays are typically employed to assess interactions with target enzymes or receptors at an early stage. These assays provide valuable insights into the pharmacological potential of a molecule before moving on to more complex preclinical studies. If initial results are promising, further investigations would involve animal models to evaluate efficacy and safety profiles. The structural complexity of 3-({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)piperidine suggests that it may exhibit multiple modes of action simultaneously.

The development of new drugs is a lengthy and resource-intensive process that requires collaboration across multiple disciplines. Medicinal chemists work closely with biologists and pharmacologists to design molecules with desired properties. Computational chemists play a crucial role by providing insights into molecular interactions through simulations and modeling studies. Regulatory agencies also play an essential role by setting guidelines for drug approval based on safety and efficacy data.

As our understanding of disease mechanisms continues to evolve at a rapid pace，so does our ability to design targeted therapies。The compound described here exemplifies how innovative molecular design can lead to breakthroughs in drug development。The integration of advanced computational techniques with traditional synthetic methods has accelerated the discovery process，allowing researchers to explore more possibilities than ever before。

The future prospects for compounds like 3-({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)piperidine are exciting。Further research will focus on optimizing its pharmacological profile through structure-based drug design approaches。Additionally，exploring derivatives or analogs may reveal even more potent or selective agents。The versatility of heterocyclic systems ensures that there will always be new opportunities for innovation in pharmaceutical chemistry。